Cas no 130007-52-2 (1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)-)
![1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)- structure](https://www.kuujia.com/scimg/cas/130007-52-2x300.png)
130007-52-2 structure
Product Name:1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)-
CAS No:130007-52-2
Molecular Formula:C29H29IN4O5S
Molecular Weight:672.53336
CID:148840
1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)- Properties
Names and Identifiers
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- 1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)-
- 3-[3-(4-azidophenyl)sulfonyl-1-[(4-hydroxy-3-iodophenyl)methyl]-5-propan-2-ylindol-2-yl]-2,2-dimethylpropanoic acid
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- InChIKey: AKCMQYDDRKIENA-UHFFFAOYSA-N
- Inchi: InChI=1S/C29H29IN4O5S/c1-17(2)19-6-11-24-22(14-19)27(40(38,39)21-9-7-20(8-10-21)32-33-31)25(15-29(3,4)28(36)37)34(24)16-18-5-12-26(35)23(30)13-18/h5-14,17,35H,15-16H2,1-4H3,(H,36,37)
- SMILES: [N-]=[N+]=NC1=CC=C(S(C2C3=CC(=CC=C3N(CC3=CC=C(O)C(I)=C3)C=2CC(C(=O)O)(C)C)C(C)C)(=O)=O)C=C1
Computed Properties
- Exact Mass: 672.09007
Experimental Properties
- PSA: 145.36
1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)- Related Literature
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David M. Miller-Shakesby,Timothy J. Prior,Carl Redshaw CrystEngComm, 2016,18, 4977-4987
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Lili Zhang,Qin Li,Gaoli Zheng,Yunxiang Chen,Mincong Huang,Lijiang Zhang,Xiaoyan Lin Food Funct., 2017,8, 2322-2330
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Robert Schennach Phys. Chem. Chem. Phys., 2015,17, 12870-12880
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Sudheer Ganisetti,Anuraag Gaddam,Rajesh Kumar,Sathravada Balaji,Glenn C. Mather,Maria J. Pascual,Margit Fabian,Renée Siegel,Jürgen Senker,Vladislav V. Kharton,Julien Guénolé,N. M. Anoop Krishnan,José M. F. Ferreira,Amarnath R. Allu Phys. Chem. Chem. Phys., 2019,21, 23966-23977
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6. Front cover
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Cherdpong Choodet,Pakawat Toomjeen,Witthawat Phanchai,Piyaporn Matulakul RSC Adv., 2019,9, 17592-17600
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Cheong Hoon Kwon,Kyoung-Yong Chun,Shi Hyeong Kim,Jae-Hyeok Lee,Jae-Ho Kim,Márcio D. Lima,Ray H. Baughman,Seon Jeong Kim Nanoscale, 2015,7, 2489-2496
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Diana Chaykina J. Mater. Chem. A, 2020,8, 14178-14189
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Zhihua Yang,Shilie Pan Dalton Trans., 2020,49, 11591-11596
130007-52-2 (1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)-) Related Products
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